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Compound of Interest

3-Cyano-4-fluorobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1350649

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyano-4-fluorobenzenesulfonyl chloride is a valuable and versatile building block in
modern organic and medicinal chemistry. Its unique trifunctional nature, featuring a reactive
sulfonyl chloride, an electron-withdrawing cyano group, and a fluorine atom, makes it an
attractive starting material for the synthesis of a diverse array of complex molecules,
particularly in the realm of drug discovery. This technical guide provides an in-depth overview
of its properties, synthesis, and applications, with a focus on its role in the development of
targeted therapeutics.

Synonyms and Chemical Identifiers

For clarity and comprehensive database searching, a list of synonyms and key chemical
identifiers for 3-Cyano-4-fluorobenzenesulfonyl chloride is provided below.
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Identifier Type Value

Systematic Name 3-Cyano-4-fluorobenzenesulfonyl chloride
CAS Number 351003-23-1[1]

Molecular Formula C7H3CIFNO2SJ[1]

Molecular Weight 219.62 g/mol [1]

Synonym 1 4-Fluoro-3-cyanobenzenesulfonyl chloride[1]
Synonym 2 3-cyano-4-fluorobenzene-1-sulfonyl chloride
Synonym 3 5-(chlorosulfonyl)-2-fluorobenzenecarbonitrile
Synonym 4 3-Cyano-4-Fluoro-benzenesulfonyl chloride

Physicochemical Properties

A summary of the key physicochemical properties of 3-Cyano-4-fluorobenzenesulfonyl
chloride is presented in the table below.

Property Value Reference

White to off-white crystalline

Appearance ]
solid
Melting Point 67-70 °C [1]
Boiling Point Not available
- Reacts with water. Soluble in
Solubility

many organic solvents.

Applications in Organic Synthesis

3-Cyano-4-fluorobenzenesulfonyl chloride is a key intermediate in the synthesis of various
organic compounds, primarily through the reaction of its sulfonyl chloride group.

Sulfonamide Synthesis
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The most prominent application of 3-Cyano-4-fluorobenzenesulfonyl chloride is in the
synthesis of sulfonamides. The sulfonyl chloride moiety readily reacts with primary and
secondary amines to form stable sulfonamide linkages. This reaction is fundamental in
medicinal chemistry as the sulfonamide group is a common pharmacophore in a wide range of
therapeutic agents.

Role in Drug Discovery: Inhibition of MAPKAP-K2

Recent research has highlighted the potential of compounds derived from 3-Cyano-4-
fluorobenzenesulfonyl chloride as inhibitors of Mitogen-Activated Protein Kinase-Activated
Protein Kinase 2 (MAPKAP-K2 or MK2). MAPKAP-K2 is a serine/threonine kinase that plays a
crucial role in inflammatory responses.[2][3]

The MAPKAP-K2 Signaling Pathway

The p38 MAPK signaling pathway is activated by various cellular stresses and inflammatory
stimuli.[2] Upon activation, p38 MAPK phosphorylates and activates MAPKAP-K2.[4] Activated
MAPKAP-K2, in turn, phosphorylates downstream targets, including tristetraprolin (TTP),
leading to the stabilization of mMRNAs encoding pro-inflammatory cytokines such as TNF-a and
IL-6.[3] By inhibiting MAPKAP-K2, the production of these inflammatory mediators can be
suppressed, offering a promising therapeutic strategy for a range of inflammatory diseases,
including rheumatoid arthritis and inflammatory bowel disease.

Below is a diagram illustrating the simplified p38/MAPKAP-K2 signaling pathway.
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Caption: Simplified p38/MAPKAP-K2 signaling pathway and the point of intervention for
inhibitors.

Experimental Protocols

A general experimental protocol for the synthesis of a sulfonamide using 3-Cyano-4-
fluorobenzenesulfonyl chloride is provided below. This serves as a template that can be
adapted for specific amine substrates.

General Procedure for Sulfonamide Synthesis

Materials:

3-Cyano-4-fluorobenzenesulfonyl chloride

Amine of interest

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

Standard laboratory glassware and stirring equipment
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« Purification supplies (e.g., Silica gel for chromatography)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine of interest (1.0
equivalent) and the tertiary amine base (1.1-1.5 equivalents) in the chosen anhydrous
solvent.

» Addition of Sulfonyl Chloride: To the stirred solution, add a solution of 3-Cyano-4-
fluorobenzenesulfonyl chloride (1.0-1.2 equivalents) in the same anhydrous solvent
dropwise at 0 °C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours,
monitoring the progress by an appropriate method (e.g., Thin Layer Chromatography or LC-
MS).

o Work-up: Upon completion, quench the reaction with water or a dilute aqueous acid solution.
Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine
the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium
sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by a suitable method, such as flash column
chromatography on silica gel, to yield the desired sulfonamide.

The following diagram outlines the general experimental workflow for the synthesis of
sulfonamides from 3-Cyano-4-fluorobenzenesulfonyl chloride.
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Caption: General experimental workflow for sulfonamide synthesis.

Conclusion

3-Cyano-4-fluorobenzenesulfonyl chloride is a powerful and versatile reagent for the
synthesis of complex organic molecules with significant potential in drug discovery. Its utility in
the construction of sulfonamide-containing compounds, particularly those targeting key
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signaling pathways like the MAPKAP-K2 pathway, underscores its importance for researchers
and scientists in the pharmaceutical industry. The experimental protocols and workflows
provided in this guide offer a solid foundation for the utilization of this valuable chemical entity
in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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